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Compound of Interest

Compound Name: Acid black 26

Cat. No.: B1595528

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of Acid Black 26 (C.I. 27070). The information is intended for a scientific
audience and includes detailed data, a general synthetic protocol, and a workflow diagram of

its synthesis.

Chemical Identity and Properties

Acid Black 26 is a synthetic anionic dye belonging to the disazo class of colorants.[1][2] Its
chemical structure is characterized by the presence of two azo (-N=N-) groups, which are
responsible for its color. The presence of two sulfonate (-SO3Na) groups imparts water
solubility, a crucial property for its application in aqueous dyeing processes.[3]

Quantitative Data Summary

The key chemical and physical properties of Acid Black 26 are summarized in the table below

for easy reference.
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Property Value Reference(s)
C.l. Name Acid Black 26 [1112]
C.I. Number 27070 [11[2][4]
CAS Number 6262-07-3 [1][2]114]
Molecular Formula C32H21Ns5Na207S:2 [1112114]
Molecular Weight 697.65 g/mol [1][2][4]
Appearance Bluish-black powder [2]
Solubility in Water 100 g/L at 90 °C [2]
Solubility in Organic Solvents Slightly soluble in ethanol and [2]
acetone
Behavior in Concentrated Turns purple, then blue upon 2]
H2S0a4 dilution

Chemical Structure

Acid Black 26 is a complex aromatic compound with a structure derived from several key
intermediates. The core structure consists of a phenylamine-substituted benzenesulfonic acid,
a naphthalene amine, and a hydroxynaphthalene sulfonic acid, all linked by two azo groups.
The two sodium sulfonate groups are responsible for its classification as an acid dye.

Synthesis of Acid Black 26

The synthesis of Acid Black 26 is a multi-step process involving two sequential diazotization
and azo coupling reactions.[1][2] The overall workflow begins with the diazotization of an
aromatic amine, followed by coupling to an intermediate, which is then diazotized again and
coupled to a final component.
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Acid Black 26

6-Hydroxynaphthalene-2-sulfonic acid
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Synthesis workflow for Acid Black 26.

Experimental Protocol for Synthesis

The following is a generalized experimental protocol for the synthesis of Acid Black 26, based
on standard procedures for diazotization and azo coupling reactions.

Part A: First Diazotization and Coupling

o Diazotization of 5-Amino-2-(phenylamino)benzenesulfonic acid:

[¢]

Dissolve 5-Amino-2-(phenylamino)benzenesulfonic acid in a dilute aqueous solution of
sodium carbonate.

o Cool the solution to 0-5 °C in an ice bath.
o Slowly add a solution of sodium nitrite (NaNO3z) with constant stirring.

o While maintaining the low temperature, slowly add hydrochloric acid (HCI) to generate
nitrous acid in situ, which effects the diazotization. The completion of the reaction can be
tested with starch-iodide paper.

e Azo Coupling with Naphthalen-1-amine:
o In a separate vessel, dissolve Naphthalen-1-amine in a weakly acidic aqueous solution.

o Cool this solution to 0-5 °C.
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o Slowly add the cold diazonium salt solution from the previous step to the Naphthalen-1-
amine solution with vigorous stirring.

o Maintain the temperature below 5 °C and a slightly acidic pH to facilitate the coupling
reaction.

o The formation of the intermediate monoazo compound will be indicated by a color change.
Part B: Second Diazotization and Coupling
o Diazotization of the Intermediate Azo Compound:

o The amino group on the naphthalen-1-amine moiety of the intermediate is then diazotized
following a similar procedure as in Part A, step 1. The reaction mixture is cooled, and
sodium nitrite followed by acid is added.

e Azo Coupling with 6-Hydroxynaphthalene-2-sulfonic acid:

o In a separate vessel, dissolve 6-Hydroxynaphthalene-2-sulfonic acid in a dilute aqueous
solution of sodium hydroxide to form the phenoxide, which is a more active coupling
component.

o Cool this alkaline solution to 0-5 °C.

o Slowly add the second diazonium salt solution to the alkaline solution of the coupling
component with efficient stirring.

o The final coupling reaction forms the disazo dye, Acid Black 26.
Part C: Isolation and Purification

e The dye is precipitated from the reaction mixture by the addition of sodium chloride ("salting
out").

e The precipitate is collected by filtration and washed with a saturated sodium chloride
solution.

e The crude dye can be further purified by recrystallization from water.
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Spectroscopic Characterization

While specific spectra for Acid Black 26 are not readily available in the public domain, the
following table outlines the expected characteristic Fourier-Transform Infrared (FTIR)
absorption peaks based on its functional groups.[3]

Wavenumber (cm~?) Functional Group Significance

Indicates the presence of the

~3400 O-H stretch

hydroxyl group.

Aromatic and aliphatic C-H
~3000-2800 C-H stretch

bonds.

) Confirms the presence of

~1600 C=C stretch (aromatic) o

aromatic rings.

A key indicator of the azo
~1500-1400 N=N stretch (azo bond) ]

linkage.
~1200-1000 C-N stretch Relates to the amine groups.

Confirms the presence of
~1040 S=0 stretch (sulfonate)

sulfonate groups.

Ultraviolet-Visible (UV-Vis) spectroscopy is a primary technique for the quantitative analysis of
Acid Black 26 in solution.[3] The concentration of the dye is directly proportional to its
absorbance at its maximum absorption wavelength (Amax).

Applications

Acid Black 26 is primarily used for dyeing protein fibers such as wool and silk, as well as
polyamide fibers.[2] It is also used in the dyeing of leather.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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